N-{4-[(diethylamino)methyl]phenyl}-2-methylbenzamide

• IUPAC Name: N-[4-(diethylaminomethyl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C19H24N2O/c1-4-21(5-2)14-16-10-12-17(13-11-16)20-19(22)18-9-7-6-8-15(18)3/h6-13H,4-5,14H2,1-3H3,(H,20,22)
• InChI Key: UOEPUSRHGBHSMO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

N-{4-[(diethylamino)methyl]phenyl}-2-methylbenzamide, also known as DEAB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DEAB is a small molecule inhibitor that has been shown to inhibit the activity of aldehyde dehydrogenase (ALDH), an enzyme that plays a critical role in many physiological processes. In

Mechanism of Action

N-{4-[(diethylamino)methyl]phenyl}-2-methylbenzamide exerts its effects by inhibiting the activity of ALDH, which is responsible for the oxidation of aldehydes to carboxylic acids. ALDH plays a critical role in many physiological processes, including the metabolism of alcohol and the detoxification of reactive aldehydes. In cancer stem cells, ALDH is highly expressed and is involved in the maintenance of their stemness and self-renewal potential. This compound selectively inhibits the activity of ALDH, leading to a decrease in cancer stem cell population and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its inhibitory effects on ALDH, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and enhance the sensitivity of cancer cells to chemotherapy. This compound has also been shown to modulate the activity of several signaling pathways involved in cancer progression, including the Wnt/β-catenin pathway.

Advantages and Limitations for Lab Experiments

N-{4-[(diethylamino)methyl]phenyl}-2-methylbenzamide has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and has a high degree of selectivity for ALDH. This compound has also been shown to have low toxicity and is well-tolerated in vivo. However, this compound does have some limitations as a research tool. It is a relatively new compound, and its long-term effects and potential off-target effects are not well understood. Furthermore, the optimal dosing and administration of this compound in vivo have not been fully established.

Future Directions

There are several future directions for N-{4-[(diethylamino)methyl]phenyl}-2-methylbenzamide research. One area of interest is the development of this compound analogs with improved potency and selectivity for ALDH. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound treatment. Additionally, the combination of this compound with other chemotherapeutic agents is an area of interest, as it may enhance the efficacy of existing treatments. Finally, the development of this compound as a therapeutic agent for the treatment of cancer and other diseases is an area of ongoing research.
Conclusion:
In conclusion, this compound is a small molecule inhibitor that has shown significant potential as a research tool and therapeutic agent. Its selective inhibition of ALDH has made it a valuable tool in cancer stem cell research, and its low toxicity and well-tolerated nature make it an attractive candidate for further development as a therapeutic agent. Ongoing research into the synthesis, mechanism of action, and future applications of this compound will undoubtedly yield new insights into its potential uses in various areas of scientific research.

Synthesis Methods

The synthesis of N-{4-[(diethylamino)methyl]phenyl}-2-methylbenzamide can be achieved through a multi-step process that involves the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-chloro-2-methylbenzoic acid. The resulting compound is then reacted with N-(4-aminomethylphenyl) acetamide to form this compound.

Scientific Research Applications

N-{4-[(diethylamino)methyl]phenyl}-2-methylbenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant areas of research is cancer biology, where this compound has been shown to be a potent inhibitor of cancer stem cells. Cancer stem cells are a subset of cells within tumors that are responsible for tumor initiation, progression, and resistance to chemotherapy. This compound has been shown to inhibit the activity of ALDH, which is highly expressed in cancer stem cells, leading to a decrease in their self-renewal and tumor-initiating potential.